Sperm surface protein Sp17 (103-111)

• sequence: ILDSSEEDK
• source: Homo sapiens (human)
• Synonym: Sperm surface protein Sp17 (103-111)

Description

Sperm surface protein Sp17 (UniProt ID: Q15506) is a 17 kDa protein initially identified for its role in sperm-zona pellucida binding during fertilization . Structurally, Sp17 contains three critical motifs:

• Protein kinase A (PKA)-binding region
• Sulfate-binding domain
• Calmodulin-binding IQ motif .

The peptide fragment Sp17 (103-111) corresponds to a region within the full-length protein implicated in zona pellucida interaction. Sp17 is highly conserved across mammals (e.g., humans, mice, dogs) but absent in chickens and yeast . Beyond reproduction, Sp17 is aberrantly expressed in cancers, including ovarian, endometrial, and cervical carcinomas, classifying it as a cancer/testis (CT) antigen . Its dual role in fertility and oncogenesis makes it a unique therapeutic and diagnostic target.

Comparison with Similar Compounds

Structural and Functional Comparison

Table 1: Structural and Functional Features of Sp17 and Related Proteins

Protein/Peptide	Key Motifs/Regions	Primary Function	Expression Sites	Disease Relevance	References
Sp17 (103-111)	PKA-binding, sulfate-binding	Sperm-zona pellucida binding	Testis, cancer tissues	Infertility, gynecological cancers
SOF1	Transmembrane domain	Sperm-oocyte fusion	Testis	Infertility
TMEM95	Transmembrane, glycosylation sites	Sperm-oocyte fusion	Testis	Infertility
SPACA6	Zona pellucida-binding domain	Sperm-egg adhesion	Testis	Infertility
TUBB4A (Tubulin)	Microtubule assembly domain	Seminiferous tubule formation	Testis, somatic cells	Developmental defects
NY-ESO-1 (CT Antigen)	HLA-binding epitopes	Immunogenic tumor antigen	Testis, cancer tissues	Melanoma, breast cancer

Key Findings :

• Functional Overlap : Sp17 shares zona pellucida-binding functionality with SPACA6 but differs in structural motifs (e.g., absence of PKA-binding regions in SPACA6) .
• Cancer Association : Unlike SOF1 and TMEM95, Sp17 is overexpressed in cancers, similar to NY-ESO-1, making it a dual-purpose biomarker .
• Structural Divergence : Tubulins (e.g., TUBB4A) lack zona pellucida-binding domains but share roles in testicular development .

Expression Profiles in Disease

Table 2: Sp17 Expression in Human Cancers vs. Other CT Antigens

Cancer Type	Sp17 Positivity Rate	NY-ESO-1 Positivity Rate	Clinical Relevance of Sp17	References
Ovarian Cancer	43% (protein level)	20-40%	Diagnostic marker for immunotherapy
Endometrial Cancer	66%	10-15%	Correlates with tumor aggressiveness
Cervical Adenocarcinoma	42.8%	5-10%	Potential vaccine target

Key Findings :

• Sp17 is expressed in 66% of endometrial cancers, exceeding NY-ESO-1’s 10-15%, highlighting its diagnostic superiority in gynecological malignancies .
• In ovarian cancer, Sp17 serum levels are elevated (39.3% of patients), validated via ELISA, suggesting utility in non-invasive screening .

Evolutionary Conservation

Table 3: Conservation of Sp17 Across Species

Species	Sp17 Homolog Present?	Functional Role	References
Human	Yes	Zona binding, cancer antigen
Mouse	Yes	Sperm-egg interaction
Dog	Yes	Seminal plasma protein
Chicken	No	N/A

Key Findings :

• Sp17 is absent in non-mammalian species (e.g., chickens), indicating its role evolved specifically in mammalian reproduction .
• Canine Sp17 shares homology with human Sp17, supporting cross-species fertility studies .